Cas no 1923051-63-1 (1-Oxa-6-azaspiro[3.5]nonane oxalate)

• Product Name: 1-Oxa-6-azaspiro[3.5]nonane oxalate
• CAS No: 1923051-63-1
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 4797986
• Update Time: 2025-06-11

1-Oxa-6-azaspiro[3.5]nonane oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-6-azaspiro[3.5]nonane oxalate

• Inchi： 1S/C7H13NO.C2H2O4/c1-2-7(3-5-9-7)6-8-4-1;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： XKQNWXLVAHYLBZ-UHFFFAOYSA-N
• SMILES： O1CCC21CNCCC2.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 95.9

Additional information on 1-Oxa-6-azaspiro[3.5]nonane oxalate

Introduction to 1-Oxa-6-azaspiro[3.5]nonane Oxalate (CAS No. 1923051-63-1)

1-Oxa-6-azaspiro[3.5]nonane oxalate (CAS No. 1923051-63-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer therapy.

The chemical structure of 1-Oxa-6-azaspiro[3.5]nonane oxalate consists of a spirocyclic ring system with an oxygen atom and a nitrogen atom incorporated into the ring, forming a 1-oxa-6-azaspiro[3.5]nonane core. The oxalate salt form further enhances its solubility and stability, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the multifaceted biological activities of 1-Oxa-6-azaspiro[3.5]nonane oxalate. One of the key areas of interest is its potential as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively mitigate oxidative stress and inflammation in neuronal cells, which are common underlying factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 1-Oxa-6-azaspiro[3.5]nonane oxalate has also shown promising anticancer activity. A study conducted by the National Cancer Institute reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 1-Oxa-6-azaspiro[3.5]nonane oxalate has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 1-Oxa-6-azaspiro[3.5]nonane oxalate involves a series of well-defined chemical reactions, starting from readily available starting materials. The synthetic route is scalable and can be adapted for large-scale production, making it feasible for commercialization. This aspect is particularly important for ensuring the availability of the compound for both research and clinical trials.

In conclusion, 1-Oxa-6-azaspiro[3.5]nonane oxalate (CAS No. 1923051-63-1) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable addition to the pharmaceutical arsenal. Ongoing research continues to explore its full potential, with the aim of translating these findings into effective treatments for patients in need.